Cas no 1131614-24-8 (4-Cyclohexyl-3-iodobenzoic acid)

4-Cyclohexyl-3-iodobenzoic acid is a substituted benzoic acid derivative featuring a cyclohexyl group at the 4-position and an iodine substituent at the 3-position. This compound is valued for its versatility as a synthetic intermediate in organic and medicinal chemistry, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings due to the reactive iodine moiety. The cyclohexyl group enhances lipophilicity, making it useful for modifying physicochemical properties in drug design. Its crystalline nature ensures stability and ease of handling. The product is suitable for applications in pharmaceutical research, material science, and agrochemical development, where precise functionalization is required.

4-Cyclohexyl-3-iodobenzoic acid structure

1131614-24-8 structure

Product Name:4-Cyclohexyl-3-iodobenzoic acid

CAS No:1131614-24-8

MF:C₁₃H₁₅IO₂

MW:330.161476373672

CID:1030637

PubChem ID:44828530

Update Time:2025-06-07

4-Cyclohexyl-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Cyclohexyl-3-iodobenzoic acid
- 4-cyclohexyl-3-iodanyl-benzoic acid
- A802869
- AK133726
- CTK8E2119
- FT-0653771
- KB-145262
- SBB064856
- 1131614-24-8
- AKOS015855948
- DB-060401
- DTXSID00660784
- 4-cyclohexyl-3-iodo-benzoic acid
- 4-Cyclohexyl-3-iodobenzoicacid
- Inchi： 1S/C13H15IO2/c14-12-8-10(13(15)16)6-7-11(12)9-4-2-1-3-5-9/h6-9H,1-5H2,(H,15,16)
- InChI Key： UCLIQBXTCVLQMT-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)O)C=CC=1C1CCCCC1

Computed Properties

Exact Mass: 330.01168g/mol
Monoisotopic Mass: 330.01168g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 37.3Å²

4-Cyclohexyl-3-iodobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019096706-1g	4-Cyclohexyl-3-iodobenzoic acid	1131614-24-8	95%	1g	$528.00	2023-09-04
Chemenu	CM159317-1g	4-cyclohexyl-3-iodobenzoic acid	1131614-24-8	95%	1g	$557	2023-03-07
Chemenu	CM159317-1g	4-cyclohexyl-3-iodobenzoic acid	1131614-24-8	95%	1g	$557	2021-06-15
Ambeed	A279437-1g	4-Cyclohexyl-3-iodobenzoic acid	1131614-24-8	95+%	1g	$470.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757710-1g	4-Cyclohexyl-3-iodobenzoic acid	1131614-24-8	98%	1g	￥4606.00	2024-08-09
Crysdot LLC	CD12179298-1g	4-Cyclohexyl-3-iodobenzoic acid	1131614-24-8	95+%	1g	$589	2024-07-23